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Calcium (D)-Pantothenate

B16076004

S

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This document provides critical safety and logistical information for
Calcium (D)-Pantothenate, ensuring operational integrity and personnel safety within the

laboratory environment.

Personal Protective Equipment (PPE)

When handling Calcium (D)-Pantothenate, a thorough risk assessment should be conducted

to determine the appropriate level of personal protective equipment. The following table

summarizes the recommended PPE for routine operations and in the event of a large spill.
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Required Personal

Situation

Notes

Protective Equipment

» Safety goggles with side-

Ensure good ventilation. Avoid

shieldse Lab coate Protective

generating dust. Handle in

gloves (Nitrile rubber

Routine Laboratory Handling

accordance with good

recommended)s Dust

industrial hygiene and safety

mask/particulate filter

respirator

practices.[1]

A self-contained breathing

« Splash gogglese Full

apparatus should be used to

protective suite Dust respirator

avoid inhalation of the product.

Large Spill (approved/certified)s Bootse

It is advisable to consult a

Glovese Self-contained

specialist before handling a

breathing apparatus (SCBA)

large spill.[2]

Chemical and Physical Properties

Understanding the properties of Calcium (D)-Pantothenate is crucial for safe handling and

storage.
Property Value
Appearance White solid[3]
Odor Odorless|3]
Melting Point 190 °C / 374 °F[3]
Flash Point 145 °C / 293 °F[1][3]
Solubility Soluble in water[3]
Stability Hygroscopic (absorbs moisture from the air).[2]

[3] Light sensitive.[2]

Handling and Storage

Handling:
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» Avoid contact with skin and eyes.[2][4]
e Minimize dust generation and accumulation.[1][4]

e Use in a well-ventilated area.[2][5] Local exhaust ventilation may be necessary if dust is
generated.[2]

e Wash hands thoroughly after handling.[4]

o Ground all equipment containing the material to prevent static discharge.[2]
Storage:

» Store in a cool, dry, and well-ventilated area.[2][5]

o Keep the container tightly closed.[2][5]

o Protect from light and moisture.[2][3] It is recommended to store in light-resistant containers.

[2]
e Do not store above 24°C (75.2°F); refrigeration is preferable.[2]
» Incompatible with strong oxidizing agents, acids, and alkalis.[2][3]

Spill and Disposal Procedures

A clear and practiced spill response plan is essential. The following workflow outlines the steps
to be taken in the event of a Calcium (D)-Pantothenate spill.
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Workflow for Handling a Calcium (D)-Pantothenate Spill

Workflow for Handling a Calcium (D)-Pantothenate Spill

Ensure safety

Evacuate Immediate Area
(if necessary)

Assess Spill Size
(Small vs. Large)

Small Spill Respongsé ’rge Spill Response

Don Appropriate PPE Don Full Protective Gear
(Goggles, Gloves, Lab Coat, Respirator) (Full Suit, SCBA, Boots, Gloves)

Use appropriate tools to place
spilled solid in a suitable
waste disposal container.

'

Use a shovel to place material
into a waste disposal container.

Clean contaminated surface Finish cleaning by spreading water
with water. on the contaminated surface.

Dispose of waste according Dispose of waste according

to local regulations. to local and regional authority requirements.

Click to download full resolution via product page

Workflow for handling a chemical spill.
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Disposal: Waste must be disposed of in accordance with federal, state, and local environmental
control regulations.[2] Consult with your institution's environmental health and safety
department for specific guidance on the disposal of Calcium (D)-Pantothenate and
contaminated materials. Do not empty into drains.[6] Contaminated packaging should be
handled in the same way as the substance itself.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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